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Compound of Interest

Compound Name: H3B-8800

Cat. No.: B607913

For researchers and drug development professionals, the proper disposal of potent, research-
grade compounds like H3B-8800 is a critical component of laboratory safety and regulatory
compliance. While a specific, detailed disposal protocol for H3B-8800 is not extensively
documented in publicly available safety data sheets (SDS), established best practices for the
disposal of hazardous chemical waste provide a clear framework for its safe management. This
guide offers essential, step-by-step information to ensure the proper handling and disposal of
this SF3B complex modulator.

Given its nature as a biologically active small molecule inhibitor, H3B-8800 should be treated
as a hazardous chemical waste.[1] Improper disposal can pose risks to human health and the
environment. Therefore, adherence to institutional and regulatory guidelines is paramount.

Summary of Key Compound Information

For easy reference, the following table summarizes essential information about H3B-8800.[2]
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Property Value

Chemical Name H3B-8800

CAS Number 1825302-42-8

Molecular Formula Cs1H45N306

Molecular Weight 555.7 g/mol

Primary Research Area Cancer, as a modulator of the SF3B complex
Physical Form Typically a solid powder

Solubility Soluble in DMSO

Step-by-Step Disposal Protocol for H3B-8800

The following procedures are based on general best practices for the disposal of potent
research compounds and hazardous laboratory chemicals. Always consult your institution's
Environmental Health and Safety (EHS) department for specific requirements.[1]

Waste Identification and Segregation

» Treat as Hazardous Waste: All materials contaminated with H3B-8800, including the pure
compound, solutions, and contaminated labware, must be treated as hazardous chemical
waste.[1]

e Segregate Waste Streams: Do not mix H3B-8800 waste with other waste types unless
explicitly permitted by your institution's EHS guidelines.[1][7] Incompatible chemicals should
be kept separate to prevent dangerous reactions.[8]

Waste Collection and Containment

e Solid Waste:

o Collect unused or expired H3B-8800 powder in its original container or a clearly labeled,
sealed, and compatible waste container.
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o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "H3B-8800".[1]

e Liquid Waste:

o Collect solutions containing H3B-8800 (e.g., in DMSO) in a separate, leak-proof, and
chemically compatible container.

o The container must be securely capped and labeled as "Hazardous Waste," listing all
chemical constituents and their approximate concentrations (e.g., "H3B-8800 in DMSQO").

[1]
e Contaminated Labware:

o Disposable labware (e.g., pipette tips, microfuge tubes) heavily contaminated with H3B-
8800 should be collected as solid hazardous waste.[1]

o For reusable glassware, a triple-rinse procedure is recommended. The first two rinses with
a suitable solvent (e.g., ethanol or acetone) should be collected as hazardous liquid
waste. The third rinse can be with water, which should also be collected as hazardous
waste.[9] Empty containers of acutely hazardous "P-list" chemicals require this triple rinse.

[9]

Labeling and Storage

o Proper Labeling: All hazardous waste containers must be properly labeled with the words
"Hazardous Waste," the full chemical name(s) of the contents, the accumulation start date,
and the responsible researcher's name and contact information.[1]

e Secure Storage: Store waste containers in a designated and secure satellite accumulation
area within the laboratory. Keep containers closed except when adding waste.[7]

Disposal and Destruction

e Contact EHS: Your institution's EHS department will have established procedures for the
pickup and disposal of hazardous chemical waste. Do not dispose of H3B-8800 down the
drain or in the regular trash.
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e Incineration: The common and recommended method for the final destruction of
investigational drugs and potent chemical compounds is incineration by a licensed
hazardous waste management vendor.[10][11] This ensures the complete destruction of the
active molecule. An environmental professional will typically transport the agent to a storage
facility before it is sent for incineration.[10]

Experimental Workflow for Disposal

The following diagram illustrates the general workflow for the proper disposal of H3B-8800.
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Caption: Workflow for the proper disposal of H3B-8800.

Signaling Pathway Context: SF3B Complex

H3B-8800 is a modulator of the SF3B (splicing factor 3b) complex, a core component of the
spliceosome.[2][5][6] The spliceosome is responsible for the removal of introns from pre-
MRNA. Mutations in spliceosome components, such as SF3B1, are common in certain
cancers. H3B-8800 has been shown to be preferentially lethal to cells with these mutations.[5]

The diagram below illustrates the simplified logical relationship of H3B-8800's mechanism of
action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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